2-[(1-Benzylpiperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[(1-benzylpiperidin-4-yl)methyl]-6-methylpyridazin-3-one
• InChI: InChI=1S/C18H23N3O/c1-15-7-8-18(22)21(19-15)14-17-9-11-20(12-10-17)13-16-5-3-2-4-6-16/h2-8,17H,9-14H2,1H3
• InChI Key: BOKAWPPSCYMQHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been studied. For instance, the catalytic hydrogenation of “2-((1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)methylene)-5,6-dimethoxy-2,3-dihydroinden-1-one hydrochloride” to “2-((1-benzylpiperidin-4-yl)methyl)-5,6-dimethoxy-2,3-dihydroinden-1-one hydrochloride” was investigated in a batch-slurry reactor. The 5% Pt/C catalyst was chosen due to its higher catalytic activity compared to other catalysts.

Molecular Structure Analysis

The molecular structure of the compound can be inferred from its IUPAC name and similar compounds. For example, “2-((1-Benzylpiperidin-4-yl)methyl)-5,6-dimethoxy-1H-inden-1-one” has a molecular weight of 379.5. The InChI code is "1S/C24H29NO3/c1-27-22-14-19-13-20 (24 (26)21 (19)15-23 (22)28-2)12-17-8-10-25 (11-9-17)16-18-6-4-3-5-7-18/h3-7,14-15,17,20H,8-13,16H2,1-2H3".

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been documented. For example, “2-((1-Benzylpiperidin-4-yl)methyl)-5,6-dimethoxy-1H-inden-1-one” has a boiling point of 527.9°C at 760 mmHg, a melting point of 207°C, and a flash point of 273.1°C. It is a solid at room temperature and should be stored in a dry place.

Scientific Research Applications

Neuropharmacology and Alzheimer’s Disease Research

• Donepezil Analogue : This compound shares structural similarities with donepezil, a well-known acetylcholinesterase inhibitor used to treat Alzheimer’s disease. .

Medicinal Chemistry and Drug Design

Mechanism of Action

Target of Action

The primary target of 2-[(1-Benzylpiperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one is acetylcholinesterase (AChE) . AChE is an enzyme that degrades the neurotransmitter acetylcholine after its release from the presynapse .

Mode of Action

2-[(1-Benzylpiperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one reversibly inhibits AChE . By inhibiting AChE, this compound increases the availability of acetylcholine in cholinergic synapses, thereby enhancing cholinergic transmission .

Biochemical Pathways

The compound’s action on AChE affects the cholinergic system . By increasing the availability of acetylcholine, it enhances the transmission of signals in the cholinergic system .

Pharmacokinetics

It is known that the compound is a small molecule, suggesting that it may be well-absorbed and distributed throughout the body .

Result of Action

The molecular and cellular effects of 2-[(1-Benzylpiperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one’s action are primarily related to its enhancement of cholinergic transmission. This can lead to improved cognitive function in patients with neurodegenerative disorders like Alzheimer’s disease .